Cas no 1063733-66-3 (tert-butyl 1,8-dioxa-5-azaspiro[2.6]nonane-5-carboxylate)

Tert-butyl 1,8-dioxa-5-azaspiro[2.6]nonane-5-carboxylate is a spirocyclic compound featuring a fused oxazolidine and dioxolane ring system, which serves as a versatile intermediate in organic synthesis. Its rigid spirocyclic structure enhances stereochemical control, making it valuable for constructing complex heterocycles and chiral frameworks. The tert-butyloxycarbonyl (Boc) protecting group ensures stability under basic and nucleophilic conditions while allowing selective deprotection under acidic conditions. This compound is particularly useful in medicinal chemistry for the synthesis of constrained peptidomimetics and bioactive molecules. Its high purity and well-defined reactivity profile facilitate efficient downstream functionalization, supporting applications in drug discovery and materials science.

tert-butyl 1,8-dioxa-5-azaspiro[2.6]nonane-5-carboxylate structure

1063733-66-3 structure

Product Name:tert-butyl 1,8-dioxa-5-azaspiro[2.6]nonane-5-carboxylate

CAS No:1063733-66-3

MF:C₁₁H₁₉NO₄

MW:229.27286362648

CID:4787266

PubChem ID:57732105

Update Time:2026-02-27

tert-butyl 1,8-dioxa-5-azaspiro[2.6]nonane-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- TERT-BUTYL 1,5-DIOXA-8-AZASPIRO[2.6]NONANE-8-CARBOXYLATE
- tert-Butyl 1,5-dioxa-8-azaspiro[2.6]nonane-8-carboxylate, AldrichCPR
- tert-butyl 1,8-dioxa-5-azaspiro[2.6]nonane-5-carboxylate
- 5-Boc-1,8-dioxa-5-azaspiro[2.6]nonane
- PS-20905
- 1063733-66-3
- FRFINYDYCUOIEK-UHFFFAOYSA-N
- 8-Boc-1,5-dioxa-8-azaspiro[2.6]nonane
- SCHEMBL13452494
- Z1505698506
- SY324346
- EN300-6496926
- MFCD18533635
- DB-092868
- AT33320
- Inchi： 1S/C11H19NO4/c1-10(2,3)16-9(13)12-4-5-14-7-11(6-12)8-15-11/h4-8H2,1-3H3
- InChI Key： FRFINYDYCUOIEK-UHFFFAOYSA-N
- SMILES： O1CC21COCCN(C(=O)OC(C)(C)C)C2

Computed Properties

Exact Mass: 229.13140809g/mol
Monoisotopic Mass: 229.13140809g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 286
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.2
Topological Polar Surface Area: 51.3

tert-butyl 1,8-dioxa-5-azaspiro[2.6]nonane-5-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-6496926-100mg	tert-butyl 1,5-dioxa-8-azaspiro[2.6]nonane-8-carboxylate	1063733-66-3	95.0%	100mg	$158.0	2022-02-28
Enamine	EN300-6496926-250mg	tert-butyl 1,5-dioxa-8-azaspiro[2.6]nonane-8-carboxylate	1063733-66-3	95.0%	250mg	$228.0	2022-02-28
Enamine	EN300-6496926-500mg	tert-butyl 1,5-dioxa-8-azaspiro[2.6]nonane-8-carboxylate	1063733-66-3	95.0%	500mg	$433.0	2022-02-28
Enamine	EN300-6496926-1000mg	tert-butyl 1,5-dioxa-8-azaspiro[2.6]nonane-8-carboxylate	1063733-66-3	95.0%	1g	$557.0	2022-02-28
Enamine	EN300-6496926-2500mg	tert-butyl 1,5-dioxa-8-azaspiro[2.6]nonane-8-carboxylate	1063733-66-3	95.0%	2500mg	$1089.0	2022-02-28
Enamine	EN300-6496926-5000mg	tert-butyl 1,5-dioxa-8-azaspiro[2.6]nonane-8-carboxylate	1063733-66-3	95.0%	5g	$1614.0	2022-02-28
Enamine	EN300-6496926-10000mg	tert-butyl 1,5-dioxa-8-azaspiro[2.6]nonane-8-carboxylate	1063733-66-3	95.0%	10g	$2392.0	2022-02-28
eNovation Chemicals LLC	Y1219487-1G	tert-butyl 1,8-dioxa-5-azaspiro[2.6]nonane-5-carboxylate	1063733-66-3	97%	1g	$250	2024-07-21
Chemenu	CM1018240-1g	tert-butyl 1,8-dioxa-5-azaspiro[2.6]nonane-5-carboxylate	1063733-66-3	95%+	1g	$233	2023-01-20
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZL134-1G	tert-butyl 1,8-dioxa-5-azaspiro[2.6]nonane-5-carboxylate	1063733-66-3	97%	1g	￥ 1,280.00	2023-03-16